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Compound of Interest

Compound Name: Direct orange 118

Cat. No.: B12380279

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Orange 118 is a synthetic organic compound classified as a direct dye. Belonging to the
double azo class of dyes, it is primarily utilized in the paper and textile industries for coloration.
[1][2][3] Its molecular structure allows it to be directly absorbed by cellulosic fibers such as
cotton, viscose, and silk without the need for a mordant.[2] This technical guide provides a
comprehensive overview of the chemical and physical properties of Direct Orange 118, its
synthesis, and a general experimental protocol for its application in dyeing.

Chemical and Physical Properties

Direct Orange 118 is an orange powder that is soluble in water.[4] While specific data for
properties such as melting and boiling points are not readily available in published literature,
other key characteristics have been compiled from various technical data sheets.
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Property Value Reference
Molecular Formula Css5H24NeNasO15S4
Molecular Weight 988.82 g/mol
CAS Number 60202-34-8, 28706-33-4
Synonyms C.artasol Brilliant Orange 2RF,
Direct Orange S, Orange 2R
Physical Appearance Orange Powder
Solubility Soluble in water
Light Fastness 2 (on a scale of 1 to 8)
Washing Fastness 2 (on a scale of 1to 5)

For Liquid Formulation:

Property Value

pH 8.0-10.0
Specific Gravity 1.00 - 1.20 g/cm?3
Viscosity <100 cps

Synthesis of Direct Orange 118

The synthesis of Direct Orange 118 is a two-step process involving diazotization followed by a
coupling reaction.

o Diazotization: 4-Amino-3-methylbenzenesulfonic acid is treated with a source of nitrous acid
(typically sodium nitrite in an acidic medium) to form a diazonium salt.

e Coupling: The resulting diazonium salt is then coupled with N,N'-bis(4-hydroxy-2-
sulfonaphthalene-7-yl)urea to form the final Direct Orange 118 molecule.
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Synthesis Pathway of Direct Orange 118

Experimental Protocol: Dyeing of Cotton Fabric

The following is a general protocol for the application of Direct Orange 118 to cotton fabric in a
laboratory setting. This procedure is synthesized from standard methodologies for direct dyes.

Materials and Reagents:

e Direct Orange 118

» Cotton fabric (scoured and bleached)

e Sodium carbonate (Soda ash)

e Sodium chloride (Common salt) or Sodium sulfate
» Wetting agent (optional)

« Distilled water

o Beakers
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e Heating mantle or water bath
e Stirring rod

e Thermometer

Procedure:

» Preparation of the Dyebath:

o Calculate the required amount of Direct Orange 118 based on the weight of the cotton
fabric (e.g., 1% on weight of fabric, owf).

o Create a paste of the dye with a small amount of cold water.
o Add boiling water to the paste to dissolve the dye completely.

o In a separate beaker, prepare the dyebath with the required volume of water, 0.5-1% owf
sodium carbonate, and an optional wetting agent.

o Add the dissolved dye solution to the dyebath.
e Dyeing Process:
o Immerse the cotton fabric in the dyebath at room temperature (approximately 40°C).
o Stir gently for 15-20 minutes to ensure even wetting of the fabric.
o Gradually raise the temperature of the dyebath to 90-95°C over 30 minutes.

o Once the target temperature is reached, begin the addition of the electrolyte (sodium
chloride or sodium sulfate). For a medium shade, approximately 10-15% owf of salt is
used. The salt should be added in portions over 30 minutes to ensure even uptake of the

dye.
o Continue the dyeing process at 90-95°C for 45-60 minutes, with occasional stirring.

e Rinsing and Drying:
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o After the dyeing is complete, allow the dyebath to cool to about 60-70°C.

o Remove the fabric from the dyebath and rinse with cold water until the water runs clear.

o Squeeze the excess water from the fabric and air dry.

Experimental Workflow:
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General Workflow for Dyeing Cotton with Direct Orange 118
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Applications

The primary application of Direct Orange 118 is in the dyeing of paper and cellulosic textiles.
Its good dyeing properties on cotton make it a suitable colorant for various textile products.
While its use is predominantly industrial, its properties as a water-soluble azo dye could be of
interest in research areas such as wastewater treatment studies, development of biosensors,
or as a model compound in toxicological and environmental impact assessments of textile
effluents.

Safety and Handling

Direct Orange 118 may cause irritation to the skin, eyes, and respiratory tract. It is
recommended to handle this chemical in a well-ventilated area and to use appropriate personal
protective equipment (PPE), including gloves and safety glasses. Avoid inhalation of the
powder and ingestion. For detailed safety information, refer to the manufacturer's Safety Data
Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dyeing of Cotton Fabric with Direct Dyes [textilesphere.com]

2. How to dye raw cotton with direct dyes - Knowledge - Sinoever International Co.,Ltd
[dyestuffscn.com]

3. worlddyevariety.com [worlddyevariety.com]

4. khushidyechem.com [khushidyechem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Direct Orange 118].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-
formula]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12380279?utm_src=pdf-body
https://www.benchchem.com/product/b12380279?utm_src=pdf-body
https://www.benchchem.com/product/b12380279?utm_src=pdf-custom-synthesis
https://www.textilesphere.com/2020/11/dyeing-of-cotton-with-direct-dyes.html
https://www.dyestuffscn.com/info/how-to-dye-raw-cotton-with-direct-dyes-65460998.html
https://www.dyestuffscn.com/info/how-to-dye-raw-cotton-with-direct-dyes-65460998.html
http://www.worlddyevariety.com/direct-dyes/direct-orange-118.html
https://www.khushidyechem.com/direct-dyes/orange/118
https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-formula
https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-formula
https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-formula
https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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